Cas no 141240-72-4 (Lithium, [2-[(4-methoxyphenyl)ethynyl]phenyl]-)

• Product Name: Lithium, [2-[(4-methoxyphenyl)ethynyl]phenyl]-
• CAS No: 141240-72-4
• MF: C₁₅H₁₁LiO
• MW: 214.188244104385
• CID: 1301998
• PubChem ID: 71343591
• Update Time: 2025-04-20

Lithium, [2-[(4-methoxyphenyl)ethynyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Lithium, [2-[(4-methoxyphenyl)ethynyl]phenyl]-
• lithium,1-methoxy-4-(2-phenylethynyl)benzene
• DTXSID50770165
• Lithium 2-[(4-methoxyphenyl)ethynyl]benzen-1-ide
• 141240-72-4

• Inchi： 1S/C15H11O.Li/c1-16-15-11-9-14(10-12-15)8-7-13-5-3-2-4-6-13;/h2-5,9-12H,1H3;/q-1;+1
• InChI Key： JQYZSEONGRTBNS-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C#CC2C=CC=C[C-]=2)=CC=1.[Li+]

Computed Properties

• Exact Mass: 213.09615
• Monoisotopic Mass: 214.09699340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 384
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23